Cas no 1383855-38-6 (2-bromo-5-chloro-4-methylbenzaldehyde)

2-bromo-5-chloro-4-methylbenzaldehyde structure
1383855-38-6 structure
Product Name:2-bromo-5-chloro-4-methylbenzaldehyde
CAS No:1383855-38-6
MF:C8H6BrClO
MW:233.489640712738
MDL:MFCD26402430
CID:2121888
PubChem ID:119031439
Update Time:2023-11-19

2-bromo-5-chloro-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-chloro-4-methylbenzaldehyde
    • CID 119031439
    • Benzaldehyde, 2-bromo-5-chloro-4-methyl-
    • MDL: MFCD26402430
    • Inchi: 1S/C8H6BrClO/c1-5-2-7(9)6(4-11)3-8(5)10/h2-4H,1H3
    • InChI Key: HYFWTALXUZHXHJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)C=C(C(C)=C1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.604±0.06 g/cm3(Predicted)
  • Boiling Point: 279.5±35.0 °C(Predicted)

2-bromo-5-chloro-4-methylbenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B421365-5mg
2-bromo-5-chloro-4-methylbenzaldehyde
1383855-38-6
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$ 70.00 2022-06-07
TRC
B421365-10mg
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1383855-38-6
10mg
$ 95.00 2022-06-07
TRC
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$ 365.00 2022-06-07
Enamine
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Enamine
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Enamine
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Enamine
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